Cas no 13401-42-8 (1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-)

1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel- structure
13401-42-8 structure
Product Name:1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-
CAS No:13401-42-8
MF:C16H18O2
MW:242.312924861908
CID:1242843
PubChem ID:10955742
Update Time:2025-04-20

1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-
    • Rel-(1R,4S)-1,4-diphenylbutane-1,4-diol
    • 13401-42-8
    • SCHEMBL5185803
    • Inchi: 1S/C16H18O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2/t15-,16+
    • InChI Key: FPJCDQHWOJGOKB-IYBDPMFKSA-N
    • SMILES: O[C@H](C1C=CC=CC=1)CC[C@H](C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 305.07401
  • Monoisotopic Mass: 242.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 12.03
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